Cas no 957120-57-9 (N-Dimethyl 3-borono-5-chlorobenzamide)

• Product Name: N-Dimethyl 3-borono-5-chlorobenzamide
• CAS No: 957120-57-9
• MF: C₉H₁₁BClNO₃
• MW: 227.452541589737
• MDL: MFCD09800861
• CID: 802787
• PubChem ID: 44118787
• Update Time: 2025-04-19

N-Dimethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-(dimethylcarbamoyl)phenyl)boronic acid
• [3-chloro-5-(dimethylcarbamoyl)phenyl]boronic acid
• 3-CHLORO-5-(DIMETHYLCARBAMOYL)BENZENEBORONIC ACID
• Boronic acid,B-[3-chloro-5-[(dimethylamino)carbonyl]phenyl]-
• N-Dimethyl 3-borono-5-chlorobenzamide
• BS-33394
• MFCD09800861
• DTXSID40656989
• 3-chloro-5-(dimethylcarbamoyl)phenylboronic acid
• 957120-57-9
• CS-0175074
• 3-Chloro-5-(dimethylcarbonyl)phenylboronic acid
• E84821
• SB80219
• (3-Chloro-5-(dimethylcarbamoyl)phenyl)boronicacid
• AKOS015888963
• 3-chloro-5-(dimethylcarbamoyl)benzeneboronic acid, AldrichCPR
• SCHEMBL2073770
• DB-114201

• MDL： MFCD09800861
• Inchi： 1S/C9H11BClNO3/c1-12(2)9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,1-2H3
• InChI Key： CBWMBTZDVFPIKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 227.05200
• Monoisotopic Mass: 227.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• PSA: 60.77000
• LogP: -0.27840